Cas no 1157060-65-5 (N-(1,2,3-thiadiazol-4-yl)methylcycloheptanamine)

N-(1,2,3-thiadiazol-4-yl)methylcycloheptanamine structure
1157060-65-5 structure
Product Name:N-(1,2,3-thiadiazol-4-yl)methylcycloheptanamine
CAS No:1157060-65-5
MF:C10H17N3S
MW:211.327080488205
CID:5215598
PubChem ID:43663974
Update Time:2023-11-24

N-(1,2,3-thiadiazol-4-yl)methylcycloheptanamine Chemical and Physical Properties

Names and Identifiers

    • N-(1,2,3-thiadiazol-4-ylmethyl)cycloheptanamine
    • N-[(1,2,3-thiadiazol-4-yl)methyl]cycloheptanamine
    • 1,2,3-Thiadiazole-4-methanamine, N-cycloheptyl-
    • N-(1,2,3-thiadiazol-4-yl)methylcycloheptanamine
    • Inchi: 1S/C10H17N3S/c1-2-4-6-9(5-3-1)11-7-10-8-14-13-12-10/h8-9,11H,1-7H2
    • InChI Key: XMYUCWDDOXODBF-UHFFFAOYSA-N
    • SMILES: S1C=C(CNC2CCCCCC2)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 157
  • XLogP3: 2.2
  • Topological Polar Surface Area: 66

N-(1,2,3-thiadiazol-4-yl)methylcycloheptanamine Pricemore >>

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